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Compound of Interest

Compound Name: 2-Hydroxyethyl palmitate

Cat. No.: B1220826 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of 2-Hydroxyethyl
Palmitate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and relevant experimental methodologies for 2-Hydroxyethyl palmitate. The information is

intended to support research, development, and application of this compound in various

scientific fields.

Chemical Structure and Identification
2-Hydroxyethyl palmitate, also known as 2-hydroxyethyl hexadecanoate, is the ester formed

from the condensation of palmitic acid and ethylene glycol.[1][2] It is classified as a

hexadecanoate ester and a primary alcohol.[1][2]
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Identifier Value

IUPAC Name 2-hydroxyethyl hexadecanoate[2][3][4]

Synonyms
Ethylene glycol monopalmitate, Glycol

palmitate, Palmitoylglycol[1][4]

CAS Number 4219-49-2[1][5]

Molecular Formula C18H36O3[1][4][5]

Canonical SMILES CCCCCCCCCCCCCCCC(=O)OCCO[1][2][3]

InChI

InChI=1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-

12-13-14-15-18(20)21-17-16-19/h19H,2-

17H2,1H3[1][2][4]

InChIKey
BXCRLBBIZJSWNS-UHFFFAOYSA-N[1][2][4]

[5]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Hydroxyethyl palmitate is presented

below.
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Property Value Unit

Molecular Weight 300.48 g/mol

Appearance White to Off-white Solid[4] -

Melting Point 51-53 °C[4]

Boiling Point 410.9 ± 18.0 °C at 760 mmHg[3][4][5]

Density 0.9 ± 0.1 g/cm³[4][5]

Flash Point 156 °C[3][5]

pKa 13.90 ± 0.10 (Predicted) -

Solubility
Slightly soluble in Chloroform

and Methanol[4][6]
-

LogP 5.00320 -

Refractive Index 1.455[4][5] -

Topological Polar Surface Area 46.5 Å²

Rotatable Bond Count 17 -

Hydrogen Bond Acceptor

Count
3 -

Experimental Protocols
Synthesis via Transesterification of Triglycerides
This protocol describes the synthesis of 2-hydroxyethyl esters, including 2-hydroxyethyl
palmitate, from a triglyceride source such as peanut oil and ethylene glycol.[7][8]

Materials:

Triglyceride source (e.g., peanut oil)

Ethylene glycol
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Potassium carbonate (K2CO3) as a catalyst

Three-neck flask

Reflux condenser

Thermometer

Magnetic stirrer with heater

Procedure:

Place 20 grams of the triglyceride sample into a three-neck flask equipped with a reflux

condenser, thermometer, and magnetic stirrer.

Heat the triglyceride sample to 150 °C.

Add ethylene glycol (at a 10:1 molar ratio to triglycerides) and K2CO3 (9 mol% of

triglycerides) to the flask.

Maintain the reaction temperature at 150 °C with constant stirring at 500 rpm for 5 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) with an eluent of n-

hexane:ethyl acetate (2:1). The formation of the product will be indicated by the appearance

of a new spot.

Upon completion, the mixture is cooled, and the product can be purified using appropriate

chromatographic techniques.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
Direct analysis of 2-hydroxy-fatty acids by GC can be challenging due to their low volatility.[9]

[10] Derivatization is a necessary step to convert them into more volatile forms suitable for GC-

MS analysis.[9][10] The following protocol is adapted for the analysis of 2-hydroxyethyl
palmitate.

Materials:
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2-Hydroxyethyl palmitate sample

Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

Aprotic solvent (e.g., pyridine, DMF)

GC-MS instrument

Procedure:

Sample Preparation: Prepare a 1 mg/mL solution of the 2-hydroxyethyl palmitate sample in

an aprotic solvent in a reaction vial.

Derivatization (Silylation): Add an excess of the silylating agent (e.g., BSTFA) to the sample

solution.

Reaction: Tightly cap the vial and heat it in a heating block or oven at 60°C for 60 minutes to

ensure complete derivatization of the hydroxyl group.

GC-MS Analysis:

Inject the derivatized sample into the GC-MS system.

The GC separates the components of the sample, and the mass spectrometer provides

mass spectra for identification and quantification.

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 2-hydroxyethyl
palmitate.

Mass Spectrometry (MS): The NIST WebBook provides mass spectrometry data (electron

ionization) for hexadecanoic acid, 2-hydroxyethyl ester.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are

essential for confirming the arrangement of protons and carbons in the molecule. While

specific spectra for 2-hydroxyethyl palmitate are not provided in the search results, they

can be found in spectral databases such as SpectraBase.[2]
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Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the functional groups

present, such as the hydroxyl (-OH) and ester (C=O) groups.[2]

Safety and Handling
Based on available safety data sheets, the following handling precautions are recommended.

Handling: Handle in a well-ventilated place.[12] Wear suitable protective clothing, including

gloves and safety goggles.[12] Avoid contact with skin and eyes, and avoid the formation of

dust and aerosols.[12]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep

away from heat, sparks, and open flames.[13]

First Aid:

In case of skin contact: Wash off with soap and plenty of water.[12]

In case of eye contact: Rinse with pure water for at least 15 minutes.[12]

If inhaled: Move the victim into fresh air.[12]

If swallowed: Rinse mouth with water and do not induce vomiting.[12] In all cases of

exposure, seek medical attention.[12]

Applications and Biological Relevance
2-Hydroxyethyl palmitate has applications in the cosmetics industry as a stabilizer for water-

in-oil emulsions, an opacifying agent, a thickening agent, a dispersing agent, and an emollient.

[4][6] It has also been reported to have a role as a metabolite in Brassica napus.[1][2] Some

sources suggest it may act as an antimicrobial agent and as a liposomal carrier for drug

delivery.[4]
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Reactants

Reaction Process Products & Purification
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Caption: Synthesis workflow for 2-Hydroxyethyl palmitate via transesterification.
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2-Hydroxyethyl Palmitate Sample

Derivatization (Silylation)
with BSTFA at 60°C

Volatile TMS Derivative

GC-MS Analysis

Gas Chromatography (Separation)

Mass Spectrometry (Detection & Identification)

Data Analysis
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Caption: Analytical workflow for 2-Hydroxyethyl palmitate using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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